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Compound of Interest

Compound Name: (DHQ)2PHAL

Cat. No.: B7884288 Get Quote

(DHQ)2PHAL, also known as Hydroquinine 1,4-phthalazinediyl diether, is a chiral ligand widely

employed in asymmetric synthesis, most notably in the Sharpless Asymmetric Dihydroxylation

reaction.[1][2][3][4] As with any chemical reagent, particularly those used in catalytic processes

involving toxic substances like osmium tetroxide, adherence to strict safety and handling

protocols is paramount to ensure the well-being of laboratory personnel and the integrity of the

experimental results. This guide provides a comprehensive overview of the safety and handling

guidelines for (DHQ)2PHAL, intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
(DHQ)2PHAL is classified as a hazardous substance with the potential to cause skin and eye

irritation, allergic skin reactions, and respiratory irritation.[5] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides specific hazard statements

associated with this compound.

GHS Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

The signal word associated with these hazards is "Warning".

Safety and Handling Data
The following table summarizes the essential safety and handling information for

(DHQ)2PHAL.

Parameter Data Citations

Chemical Name
1,4-Bis(9-O-

dihydroquininyl)phthalazine

Synonyms

Hydroquinine 1,4-

phthalazinediyl diether,

(DHQ)2 PHAL

CAS Number 140924-50-1

Molecular Formula C48H54N6O4

Molecular Weight 778.98 g/mol

Appearance
White to beige crystalline

powder

Decomposition Temp. 178 °C

GHS Pictogram GHS07 (Exclamation Mark)

Hazard Statements H315, H317, H319, H335

Precautionary Statements
P261, P280, P302+P352,

P305+P351+P338

Storage Class 11 - Combustible Solids

Incompatible Materials Strong oxidizing agents

WGK (Germany) WGK 3
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Experimental Protocols and Handling Procedures
While specific experimental protocols for reactions such as the Sharpless Asymmetric

Dihydroxylation are dependent on the substrate and desired outcome, a general workflow for

the safe handling of solid (DHQ)2PHAL in a laboratory setting can be established. This

workflow emphasizes minimizing exposure and preventing contamination.

General Handling Workflow:
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Preparation

Handling

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare a well-ventilated work area
(Fume Hood)

Weigh the required amount of (DHQ)2PHAL

Transfer to reaction vessel

Close container tightly after use

Clean spills promptly with inert absorbent material

Dispose of waste in sealed, labeled containers

Follow institutional and local waste disposal regulations
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Hierarchy of Hazard Controls

Elimination/Substitution
(Not always feasible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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